Cas no 5354-42-7 (2-Butenedial,bis[(2,4-dinitrophenyl)hydrazone],(?,?,E)- (9CI))

• Product Name: 2-Butenedial,bis[(2,4-dinitrophenyl)hydrazone],(?,?,E)- (9CI)
• CAS No: 5354-42-7
• MF: C₁₆H₁₂N₈O₈
• MW: 444.315281867981
• CID: 386107
• Update Time: 2024-01-29

2-Butenedial,bis[(2,4-dinitrophenyl)hydrazone],(?,?,E)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 2-Butenedial,bis[(2,4-dinitrophenyl)hydrazone],(?,?,E)- (9CI)
• 2,2'-but-2-ene-1,4-diylidenebis[1-(2,4-dinitrophenyl)hydrazine]
• 1,4-Di-t-Butyl-2,5-dimethoxybenzene
• 1,4-di-tert-butyl-2,5-dimethoxy-benzene
• 1,4-Di-tert-butyl-2,5-dimethoxybenzene
• 1,4-Di-tert-butyl-2,5-dimethoxy-benzol
• 1.4-{(CH3)3C}2-2.5-(CH3O)2C6H2
• 1.4-Bis-(2.4-dinitrophenylhydrazono)-cis-
• 1.4-Bis-< 2.4-dinitrophenylhydrazono> -cis-buten-(2)
• 2,5-bis(tert-butyl)-1,4-dimethoxybenzene
• AG-G-89403
• Maybridge4_002997
• NSC124045
• SBB007985
• SureCN398164
• 2-Butenedial,bis[(2,4-dinitrophenyl)hydrazone],(,,E)- (9CI)

• Inchi： 1S/C16H12N8O8/c25-21(26)11-3-5-13(15(9-11)23(29)30)19-17-7-1-2-8-18-20-14-6-4-12(22(27)28)10-16(14)24(31)32/h1-10,19-20H/b2-1+,17-7+,18-8+
• InChI Key： UBGLLSSDYRFWOO-YJPCZFEJSA-N
• SMILES： C(=N/NC1=CC=C([N+]([O-])=O)C=C1[N+]([O-])=O)\C=C\C=N\NC1=CC=C([N+]([O-])=O)C=C1[N+]([O-])=O

Computed Properties

• Exact Mass: 444.07796
• Monoisotopic Mass: 444.078
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 32
• Rotatable Bond Count: 6
• Complexity: 717
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 3
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 232A^2

Experimental Properties

• Density: 1.38
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.704
• PSA: 221.34
• LogP: 5.61000